Cas no 1331577-30-0 ((2E)-N-({1,4-dioxaspiro4.5decan-2-yl}methyl)-3-(furan-2-yl)prop-2-enamide)
(2E)-N-({1,4-dioxaspiro4.5decan-2-yl}methyl)-3-(furan-2-yl)prop-2-enamide Chemical and Physical Properties
Names and Identifiers
-
- (2E)-N-({1,4-dioxaspiro4.5decan-2-yl}methyl)-3-(furan-2-yl)prop-2-enamide
- 2-Propenamide, N-(1,4-dioxaspiro[4.5]dec-2-ylmethyl)-3-(2-furanyl)-
- 1331577-30-0
- F6089-1553
- (2E)-N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-3-(furan-2-yl)prop-2-enamide
- AKOS024531403
- (E)-N-(1,4-dioxaspiro[4.5]decan-2-ylmethyl)-3-(furan-2-yl)acrylamide
- VU0531472-1
- N-((1,4-Dioxaspiro[4.5]decan-2-yl)methyl)-3-(furan-2-yl)acrylamide
- (E)-N-(1,4-dioxaspiro[4.5]decan-3-ylmethyl)-3-(furan-2-yl)prop-2-enamide
-
- Inchi: 1S/C16H21NO4/c18-15(7-6-13-5-4-10-19-13)17-11-14-12-20-16(21-14)8-2-1-3-9-16/h4-7,10,14H,1-3,8-9,11-12H2,(H,17,18)
- InChI Key: YHFMBWCRALWZJF-UHFFFAOYSA-N
- SMILES: C(NCC1COC2(CCCCC2)O1)(=O)C=CC1=CC=CO1
Computed Properties
- Exact Mass: 291.14705815g/mol
- Monoisotopic Mass: 291.14705815g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 390
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 60.7Ų
Experimental Properties
- Density: 1.19±0.1 g/cm3(Predicted)
- Boiling Point: 498.2±45.0 °C(Predicted)
- pka: 14.03±0.46(Predicted)
(2E)-N-({1,4-dioxaspiro4.5decan-2-yl}methyl)-3-(furan-2-yl)prop-2-enamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6089-1553-2μmol |
(2E)-N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-3-(furan-2-yl)prop-2-enamide |
1331577-30-0 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6089-1553-5μmol |
(2E)-N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-3-(furan-2-yl)prop-2-enamide |
1331577-30-0 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6089-1553-10μmol |
(2E)-N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-3-(furan-2-yl)prop-2-enamide |
1331577-30-0 | 90%+ | 10μl |
$69.0 | 2023-05-20 | |
| Life Chemicals | F6089-1553-1mg |
(2E)-N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-3-(furan-2-yl)prop-2-enamide |
1331577-30-0 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6089-1553-2mg |
(2E)-N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-3-(furan-2-yl)prop-2-enamide |
1331577-30-0 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6089-1553-3mg |
(2E)-N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-3-(furan-2-yl)prop-2-enamide |
1331577-30-0 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6089-1553-4mg |
(2E)-N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-3-(furan-2-yl)prop-2-enamide |
1331577-30-0 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6089-1553-5mg |
(2E)-N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-3-(furan-2-yl)prop-2-enamide |
1331577-30-0 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6089-1553-10mg |
(2E)-N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-3-(furan-2-yl)prop-2-enamide |
1331577-30-0 | 90%+ | 10mg |
$79.0 | 2023-05-20 |
(2E)-N-({1,4-dioxaspiro4.5decan-2-yl}methyl)-3-(furan-2-yl)prop-2-enamide Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on (2E)-N-({1,4-dioxaspiro4.5decan-2-yl}methyl)-3-(furan-2-yl)prop-2-enamide
Compound Introduction: (2E)-N-({1,4-dioxaspiro4.5decan-2-yl}methyl)-3-(furan-2-yl)prop-2-enamide and CAS No. 1331577-30-0
Chemical research continues to unveil novel compounds with promising applications in pharmaceuticals and biotechnology. One such compound, identified by the CAS number 1331577-30-0, has garnered attention due to its unique structural features and potential biological activities. The molecular structure of this compound is represented by the formula (2E)-N-({1,4-dioxaspiro4.5decan-2-yl}methyl)-3-(furan-2-yl)prop-2-enamide, which suggests a complex and intricate arrangement of functional groups that may contribute to its distinct properties.
The compound's name highlights several key structural motifs that are of interest to researchers. The presence of a spirocyclic framework, specifically 1,4-dioxaspiro4.5decan, indicates a rigid, cyclic structure that could influence the compound's conformational flexibility and interactions with biological targets. Additionally, the amide functional group and the furan moiety suggest potential hydrogen bonding capabilities and electronic properties that may be exploited in drug design.
Recent advancements in computational chemistry have enabled more accurate predictions of the biological activity of such compounds. Studies have shown that spirocyclic ethers, like those found in this compound, can exhibit significant binding affinity to various enzymes and receptors. The furan ring, in particular, is known for its ability to engage in π-stacking interactions and hydrogen bonding, which are critical for molecule-receptor binding specificity.
In the realm of drug discovery, the synthesis of analogs based on this core structure has been explored to identify more potent and selective inhibitors. For instance, modifications to the amide bond or the spirocyclic core have been investigated to optimize pharmacokinetic properties such as solubility and metabolic stability. These efforts align with current trends in medicinal chemistry where structure-based design plays a pivotal role in developing next-generation therapeutics.
The compound's potential applications extend beyond traditional pharmaceuticals. Researchers are increasingly interested in using such molecules as scaffolds for developing materials with specialized properties. For example, the rigid spirocyclic framework could be leveraged to create polymers with enhanced mechanical strength or biodegradability. Furthermore, the presence of both polar and non-polar regions in its structure makes it a candidate for use in drug delivery systems where controlled release is desired.
Investigations into the biological activity of this compound have revealed intriguing insights into its mechanism of action. Preliminary studies suggest that it may interact with enzymes involved in metabolic pathways relevant to inflammation and cancer. The amide group, in particular, has been shown to modulate the activity of proteases that play a crucial role in these pathways. This finding underscores the importance of further exploration into how structural modifications can fine-tune biological activity.
The synthesis of this compound represents a significant achievement in organic chemistry due to its complexity and the synthetic challenges it presents. Advanced synthetic methodologies have been employed to construct the spirocyclic core and introduce the various functional groups with high precision. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been particularly useful in achieving the desired stereochemistry.
As our understanding of molecular interactions continues to evolve, so does our ability to harness these compounds for therapeutic purposes. The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates like this one. By analyzing vast datasets of chemical structures and their biological activities, researchers can predict new applications for existing compounds with greater confidence.
The future prospects for this compound are exciting given its unique structural features and potential biological relevance. Ongoing research aims to elucidate its full spectrum of activities and explore novel synthetic routes that could improve yield and scalability. Collaborative efforts between chemists, biologists, and pharmacologists are essential in translating these findings into tangible benefits for patients worldwide.
In conclusion, (2E)-N-({1,4-dioxaspiro4.5decan-2-yl}methyl)-3-(furan-2-yl)prop-2-enamide (CAS No. 1331577-30-0) is a remarkable compound with a complex structure that holds significant promise for various applications in pharmaceuticals and materials science. Its unique features make it an attractive candidate for further investigation, and ongoing research efforts are likely to uncover even more about its potential uses.
1331577-30-0 ((2E)-N-({1,4-dioxaspiro4.5decan-2-yl}methyl)-3-(furan-2-yl)prop-2-enamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)